4-(Isopropyldimethylsilyl)benzaldehyde

• Molecular Formula: C12H18OSi
• Molecular Weight: 206.36 g/mol
• IUPAC Name: 4-[dimethyl(propan-2-yl)silyl]benzaldehyde
• InChI: InChI=1S/C12H18OSi/c1-10(2)14(3,4)12-7-5-11(9-13)6-8-12/h5-10H,1-4H3
• InChI Key: ITFPDGXBMXCTPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C)(C)C1=CC=C(C=C1)C=O

Description

4-(Isopropyldimethylsilyl)benzaldehyde is a useful research compound. Its molecular formula is C12H18OSi and its molecular weight is 206.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4-Dibromo-benzene (1.18 g, 5 mmol) was dissolved in THF (15 ml) and cooled to −78° C. Under argon a 1.6 M solution of n-butyl lithium in hexane (3.13 ml, 5 mmol) was added slowly under stirring keeping the temperature below −70° C. After complete addition the reaction was stirred at −78° C. for 30 min and dimethyl-isopropyl-silylchloride (683 mg, 5 mmol) was added carefully keeping the temperature again below −70° C. The reaction was stirred at −78° C. for 30 min and a 1.6 M solution of n-butyl lithium in hexane (3.13 ml, 5 mmol) was added at this temperature keeping the temperature below −70° C. After stirring for 30 min at −78° C. DMF (1.1 g, 15 mmol) was added in one portion and the reaction was allowed to warm to rt. Water was added and the solvent was evaporated. The reaction was extracted twice with diethylether. The combined organic layers were dried over sodium sulfate, filtered and the solvent was evaporated, to yield 4-(isopropyl-dimethyl-silanyl)-benzaldehyde (900 mg, 87%) as a colorless oil. The product was pure enough to be used directly in the next step. MS (ISP): 207.1 (M+H)+. 1HNMR (CDCl3, 300 MHz): δ 10.0 (s, 1H), 7.84 (d, J=8.1 Hz, 2H), 7.67 (d, J=8.1 Hz, 2H), 0.93-0.99 (m, 7H), 0.28 (s, 6H).